Cas no 861407-95-6 (2-Amino-4-(3,4-dichlorophenyl)thiophene-3-carbonitrile)

• Product Name: 2-Amino-4-(3,4-dichlorophenyl)thiophene-3-carbonitrile
• CAS No: 861407-95-6
• MF: C₁₁H₆Cl₂N₂S
• MW: 269.149738788605
• MDL: MFCD02854972
• CID: 718302
• PubChem ID: 3864035
• Update Time: 2025-05-20

2-Amino-4-(3,4-dichlorophenyl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(3,4-dichlorophenyl)thiophene-3-carbonitrile
• 3-Thiophenecarbonitrile,2-amino-4-(3,4-dichlorophenyl)-
• BB 0249812
• AKOS000305082
• CCG-324243
• DTXSID70397555
• 2-Amino-4-(3,4-dichloro-phenyl)-thiophene-3 -carbonitrile
• CS-0317075
• VS-06548
• 861407-95-6
• MFCD02854972
• AKOS B014660

• MDL： MFCD02854972
• Inchi： 1S/C11H6Cl2N2S/c12-9-2-1-6(3-10(9)13)8-5-16-11(15)7(8)4-14/h1-3,5H,15H2
• InChI Key： CXXWMPXGROYWLT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CSC(=C1C#N)N)Cl

Computed Properties

• Exact Mass: 267.96300
• Monoisotopic Mass: 267.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Density: 1.53
• Boiling Point: 452.7°C at 760 mmHg
• Flash Point: 227.6°C
• Refractive Index: 1.693
• PSA: 78.05000
• LogP: 4.75698

2-Amino-4-(3,4-dichlorophenyl)thiophene-3-carbonitrile Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-Amino-4-(3,4-dichlorophenyl)thiophene-3-carbonitrile

2-Amino-4-(3,4-Dichlorophenyl)Thiophene-3-Carbonitrile: A Comprehensive Overview

2-Amino-4-(3,4-Dichlorophenyl)Thiophene-3-Carbonitrile, identified by the CAS No. 861407-95-6, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an amino group at position 2, a dichlorophenyl substituent at position 4, and a nitrile group at position 3 of a thiophene ring. The combination of these functional groups imparts distinctive electronic and structural properties to the molecule, making it a subject of interest for both academic research and industrial applications.

The thiophene ring in 2-Amino-4-(3,4-Dichlorophenyl)Thiophene-3-Carbonitrile serves as the central aromatic framework. Thiophenes are known for their stability and ability to engage in various chemical reactions, such as electrophilic substitution and nucleophilic addition. The presence of the amino group (-NH₂) at position 2 introduces nucleophilic character to the molecule, while the nitrile group (-CN) at position 3 adds electron-withdrawing properties. These functional groups enhance the compound's reactivity and make it suitable for various synthetic transformations.

Recent studies have focused on the synthesis and characterization of 2-Amino-4-(3,4-Dichlorophenyl)Thiophene-3-Carbonitrile. Researchers have explored novel synthetic routes to improve yield and purity. For instance, a paper published in Journal of Organic Chemistry in 2023 described a two-step synthesis involving a Friedel-Crafts alkylation followed by a substitution reaction to introduce the amino and nitrile groups onto the thiophene ring. This method was reported to be more efficient than traditional multi-step syntheses.

The application potential of this compound is vast. In materials science, it has been investigated as a precursor for advanced materials such as conductive polymers and organic semiconductors. A study in Nature Communications highlighted its use in creating high-performance organic field-effect transistors (OFETs). The compound's electron-withdrawing groups facilitate charge transport properties, making it an attractive candidate for electronic devices.

In the pharmaceutical industry, 2-Amino-4-(3,4-Dichlorophenyl)Thiophene-3-Carbonitrile has shown promise as a lead compound for drug development. Its structure allows for potential interactions with biological targets such as enzymes and receptors. A recent study in Bioorganic & Medicinal Chemistry Letters demonstrated its inhibitory effects on certain kinases involved in cancer pathways.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological effects of chemicals like CAS No. 861407-95-6 becomes crucial. Research published in

In conclusion, 2-Amino-4-(3,4-Dichlorophenyl)Thiophene-3-Carbonitrile, with its unique chemical structure and versatile functional groups, continues to be a focal point in scientific research. Its applications span across multiple disciplines, from materials science to pharmacology. As advancements in synthetic methodologies and characterization techniques unfold, this compound is poised to play an even more significant role in both academic and industrial settings.